5-{[(2,5-dimethylphenoxy)acetyl]amino}isophthalic acid

• IUPAC Name: 5-[[2-(2,5-dimethylphenoxy)acetyl]amino]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C18H17NO6/c1-10-3-4-11(2)15(5-10)25-9-16(20)19-14-7-12(17(21)22)6-13(8-14)18(23)24/h3-8H,9H2,1-2H3,(H,19,20)(H,21,22)(H,23,24)
• InChI Key: GGOPAQBAMXZPPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NC2=CC(=CC(=C2)C(=O)O)C(=O)O
• Molecular Formula: C18H17NO6
• Molecular Weight: 343.3 g/mol

Description

5-{[(2,5-dimethylphenoxy)acetyl]amino}isophthalic acid is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is also known as DMAPA-IPA and is a derivative of isophthalic acid.

Mechanism of Action

The mechanism of action of 5-{[(2,5-dimethylphenoxy)acetyl]amino}isophthalic acid is not fully understood. However, it is believed that this compound interacts with specific receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that 5-{[(2,5-dimethylphenoxy)acetyl]amino}isophthalic acid has a range of biochemical and physiological effects. This compound has been shown to have antioxidant properties, which can help protect cells from damage caused by free radicals. It has also been shown to have anti-inflammatory properties, which can help reduce inflammation in the body. Additionally, this compound has been shown to have antitumor activity, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

5-{[(2,5-dimethylphenoxy)acetyl]amino}isophthalic acid has several advantages for lab experiments. This compound is relatively easy to synthesize and purify, making it readily available for research. Additionally, this compound has shown promising results in various applications, making it a valuable tool for scientific investigation. However, there are also limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for the study of 5-{[(2,5-dimethylphenoxy)acetyl]amino}isophthalic acid. One area of research is the development of new materials using this compound, such as polymers and coatings. Another area of research is the investigation of this compound's potential use in drug delivery systems. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases.
Conclusion:
5-{[(2,5-dimethylphenoxy)acetyl]amino}isophthalic acid is a chemical compound that has shown promising results in various scientific research applications. Its unique properties and potential applications make it a valuable tool for investigation. Further research is needed to fully understand the mechanism of action of this compound and its potential use in the development of new materials and the treatment of diseases.

Synthesis Methods

The synthesis of 5-{[(2,5-dimethylphenoxy)acetyl]amino}isophthalic acid involves the reaction of isophthalic acid with 2,5-dimethylphenol and acetic anhydride in the presence of a catalyst. This reaction leads to the formation of the intermediate compound, which is then reacted with ammonia to produce the final product. The synthesis of this compound has been optimized to achieve high yields and purity.

Scientific Research Applications

5-{[(2,5-dimethylphenoxy)acetyl]amino}isophthalic acid has been extensively studied for its potential applications in various fields of science. This compound has shown promising results in the development of new materials, such as polymers and coatings. It has also been investigated for its use in drug delivery systems, due to its ability to form stable complexes with certain drugs. Additionally, this compound has been studied for its potential use in the treatment of cancer and other diseases.